Cas no 77729-42-1 (4,4,6,6-tetramethylazepan-2-one)

4,4,6,6-tetramethylazepan-2-one structure
77729-42-1 structure
Product Name:4,4,6,6-tetramethylazepan-2-one
CAS No:77729-42-1
MF:C10H19NO
MW:169.263962984085
MDL:MFCD24563637
CID:530535
PubChem ID:12689792
Update Time:2025-04-19

4,4,6,6-tetramethylazepan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one, hexahydro-4,4,6,6-tetramethyl-
    • 4,4,6,6-tetramethylazepan-2-one
    • EN300-300767
    • CDA72942
    • 77729-42-1
    • Z1509189034
    • DTXSID70506988
    • SCHEMBL8552663
    • 4,4,6,6-tetramethyl-azepan-2-one
    • AKOS033935109
    • MDL: MFCD24563637
    • Inchi: 1S/C10H19NO/c1-9(2)5-8(12)11-7-10(3,4)6-9/h5-7H2,1-4H3,(H,11,12)
    • InChI Key: KXBTYHZXWFDVKV-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)(C)CC(C)(C)CN1

Computed Properties

  • Exact Mass: 169.146664230g/mol
  • Monoisotopic Mass: 169.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.1Ų

4,4,6,6-tetramethylazepan-2-one Pricemore >>

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